Mmp-9-IN-5: A Technical Guide to its Discovery and Synthesis
Mmp-9-IN-5: A Technical Guide to its Discovery and Synthesis
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth overview of the discovery, synthesis, and biological evaluation of Mmp-9-IN-5, a potent and selective non-hydroxamate inhibitor of matrix metalloproteinase-9 (MMP-9) and Akt. Mmp-9-IN-5 was identified through a combinatorial approach utilizing an Ugi bis-amide synthesis strategy. This document details the synthetic protocols, experimental methodologies for its biological characterization, and summarizes its activity against MMP-9, Akt, and various cancer cell lines. Furthermore, it visualizes the key signaling pathways and experimental workflows to provide a comprehensive resource for researchers in oncology and drug discovery.
Introduction
Matrix metalloproteinase-9 (MMP-9), a zinc-dependent endopeptidase, plays a critical role in the degradation of the extracellular matrix, a process integral to physiological functions like tissue remodeling and wound healing.[1] However, the dysregulation of MMP-9 activity is strongly implicated in various pathologies, including tumor invasion, metastasis, and angiogenesis.[1] This has established MMP-9 as a significant therapeutic target in oncology.
Mmp-9-IN-5 emerged from a drug discovery program aimed at developing novel, non-hydroxamate based MMP-9 inhibitors to circumvent the poor selectivity and off-target effects associated with traditional hydroxamate-based inhibitors.[2] The discovery of Mmp-9-IN-5 represents a significant advancement, showcasing a dual inhibitory mechanism against both MMP-9 and the serine/threonine kinase Akt, a key component of the PI3K/Akt signaling pathway that is frequently hyperactivated in cancer and promotes cell survival and proliferation.[2][3]
Discovery and Synthesis of Mmp-9-IN-5
Mmp-9-IN-5 was discovered through a combinatorial chemistry approach centered around the Ugi four-component reaction (Ugi-4CR).[2] This one-pot reaction allows for the rapid generation of a diverse library of bis-amide scaffolds by combining an aldehyde, an amine, a carboxylic acid, and an isocyanide.
Synthetic Pathway
The synthesis of Mmp-9-IN-5 is achieved through a multi-component Ugi reaction. The general workflow for this synthesis is depicted below.
Caption: General workflow for the Ugi-4CR synthesis of Mmp-9-IN-5.
Experimental Protocol: Synthesis of Mmp-9-IN-5
Materials:
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Appropriate aldehyde, amine, carboxylic acid, and isocyanide precursors
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Methanol (anhydrous)
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Standard laboratory glassware and stirring apparatus
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Purification apparatus (e.g., column chromatography system)
Procedure:
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To a solution of the aldehyde (1.0 eq) in anhydrous methanol, add the amine (1.0 eq), carboxylic acid (1.0 eq), and isocyanide (1.0 eq).
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Stir the reaction mixture at room temperature for 24-48 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, concentrate the reaction mixture under reduced pressure.
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Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield Mmp-9-IN-5.
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Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.
Biological Activity and Data
Mmp-9-IN-5 has demonstrated potent inhibitory activity against both MMP-9 and Akt, leading to cytotoxic and anti-migratory effects in cancer cells.[2]
Quantitative Data Summary
The following tables summarize the key quantitative data for Mmp-9-IN-5.
Table 1: Inhibitory Activity of Mmp-9-IN-5
| Target | IC₅₀ (nM) |
| MMP-9 | 4.49[3] |
| Akt | 1.34[3] |
Table 2: Cytotoxic Activity of Mmp-9-IN-5
| Cell Line | Cell Type | IC₅₀ (nM) |
| Wi-38 | Normal Human Lung Fibroblast | 35.1[3] |
| MCF-7 | Human Breast Adenocarcinoma | 6.9[3] |
| NFS-60 | Murine Myeloid Leukemia | 5.5[3] |
| HepG-2 | Human Hepatocellular Carcinoma | 3.1[3] |
Experimental Protocols: Biological Assays
The following sections provide detailed methodologies for the key experiments used to characterize the biological activity of Mmp-9-IN-5.
MMP-9 Inhibition Assay (Fluorogenic)
This assay quantifies the inhibitory effect of Mmp-9-IN-5 on the enzymatic activity of MMP-9.
